Cas no 1220024-97-4 (3-(2-Methoxyethoxy)methylpyrrolidine)

• Product Name: 3-(2-Methoxyethoxy)methylpyrrolidine
• CAS No: 1220024-97-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD16747542
• CID: 4578648
• PubChem ID: 54595863
• Update Time: 2025-07-21

3-(2-Methoxyethoxy)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-((2-methoxyethoxy)methyl)pyrrolidine
• 3-(2-Methoxyethoxy)methylpyrrolidine

• MDL： MFCD16747542
• Inchi： 1S/C8H17NO2/c1-10-4-5-11-7-8-2-3-9-6-8/h8-9H,2-7H2,1H3
• InChI Key： OYMPLWUGFWDEPK-UHFFFAOYSA-N
• SMILES： N1CCC(COCCOC)C1

Additional information on 3-(2-Methoxyethoxy)methylpyrrolidine

Research Brief on 3-(2-Methoxyethoxy)methylpyrrolidine (CAS: 1220024-97-4) in Chemical Biology and Pharmaceutical Applications

The compound 3-(2-Methoxyethoxy)methylpyrrolidine (CAS: 1220024-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic amine derivative, characterized by its unique pyrrolidine scaffold and methoxyethoxy side chain, has demonstrated potential as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in modulating pharmacokinetic properties and enhancing drug-target interactions, particularly in central nervous system (CNS) therapeutics and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 3-(2-Methoxyethoxy)methylpyrrolidine for improved blood-brain barrier (BBB) penetration. Researchers systematically modified the methoxyethoxy moiety while maintaining the pyrrolidine core, achieving a 40% increase in BBB permeability compared to unmodified analogs. The study employed molecular dynamics simulations and in vitro models to validate these findings, suggesting this compound's utility in CNS-targeted drug design.

In antiviral applications, recent preclinical investigations have identified 3-(2-Methoxyethoxy)methylpyrrolidine as a crucial component in novel RNA polymerase inhibitors. A Nature Communications publication (2024) reported its incorporation into nucleotide analogs showing potent activity against SARS-CoV-2 variants, with EC50 values in the low micromolar range. The methoxyethoxy group was found to enhance solubility while maintaining target binding affinity, addressing a common challenge in antiviral drug development.

The synthetic accessibility of 3-(2-Methoxyethoxy)methylpyrrolidine has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a scalable, enantioselective synthesis route using asymmetric hydrogenation, achieving >99% ee with reduced metal catalyst loading. This development addresses previous challenges in large-scale production while maintaining high stereochemical purity, crucial for pharmaceutical applications.

Emerging safety data from toxicological studies indicate favorable profiles for 3-(2-Methoxyethoxy)methylpyrrolidine derivatives. A comprehensive ADMET assessment published in Chemical Research in Toxicology (2023) reported minimal cytochrome P450 inhibition and acceptable metabolic stability across multiple species. These findings support further development of this scaffold in clinical candidates, particularly for chronic conditions requiring long-term medication.

Future research directions for 3-(2-Methoxyethoxy)methylpyrrolidine appear promising, with several patent applications filed in 2024 covering novel derivatives for neurodegenerative diseases and oncology indications. The compound's structural flexibility allows for diverse modifications, positioning it as a valuable building block in medicinal chemistry. Ongoing structure-activity relationship studies continue to refine its therapeutic potential while maintaining favorable physicochemical properties.